3-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(pyridin-3-yl)propanamide

• IUPAC Name: N-pyridin-3-yl-3-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanamide
• InChI: InChI=1S/C15H13N3O4S/c19-14(17-11-4-3-8-16-10-11)7-9-18-15(20)12-5-1-2-6-13(12)23(18,21)22/h1-6,8,10H,7,9H2,(H,17,19)
• InChI Key: OSNFCIUSUDLXND-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(S2(=O)=O)CCC(=O)NC3=CN=CC=C3
• Molecular Formula: C15H13N3O4S
• Molecular Weight: 331.3 g/mol

Description

The compound “3-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(pyridin-3-yl)propanamide” is a derivative of isothiazolones. Isothiazolones are known to be inhibitors of histone acetyltransferase (HAT) with IC50s of 3 microM and 5 microM.

Synthesis Analysis

The synthesis of isothiazol-3(2H)-ones, which includes the compound , has been reported by oxidative cyclization of thiomalonamide derivatives, amides of 3-thionocarboxylic acids, and 4,5-dithiaoctanediamides. Additionally, a simplified synthesis of a similar compound has been reported, which involves heating catechol with thionyl chloride in toluene until the evolution of HCl ceased.

Molecular Structure Analysis

The molecular structure of the compound can be determined using 1H and 13C NMR data. The X-ray structure of a similar compound has been determined for the first time.

Chemical Reactions Analysis

The compound shows a pattern of reactivity upon pyrolysis, undergoing sequential loss of sulfur monoxide and carbon monoxide.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound can be analyzed using NMR data and X-ray structure determination. The compound forms a white solid upon reaction with thionyl chloride.

Scientific Research Applications

Antibacterial Agents

The synthesis and evaluation of antibacterial compounds are critical for combating infectious diseases. Researchers have explored derivatives of this compound for their antibacterial properties. By modifying the benzothiazole moiety, scientists aim to create potent agents that can selectively target bacterial pathogens. .

Mechanism of Action

The compound acts as an inhibitor of histone acetyltransferase (HAT), which is an enzyme that plays a crucial role in the regulation of gene expression.

Future Directions

The compound’s inhibitory action on histone acetyltransferase (HAT) suggests potential applications in the field of gene regulation. Further studies could explore this potential and investigate the compound’s efficacy and safety in biological systems.